N-(2,3-diphenyl-6-quinoxalinyl)-2-phenylhydrazinecarbothioamide
Overview
Description
N-(2,3-diphenyl-6-quinoxalinyl)-2-phenylhydrazinecarbothioamide, also known as DPHC, is a chemical compound that has gained attention in scientific research due to its potential use as a therapeutic agent. DPHC is a hydrazine derivative that has been synthesized through various methods.
Mechanism of Action
The mechanism of action of N-(2,3-diphenyl-6-quinoxalinyl)-2-phenylhydrazinecarbothioamide is not fully understood. However, it has been proposed that N-(2,3-diphenyl-6-quinoxalinyl)-2-phenylhydrazinecarbothioamide exerts its therapeutic effects through the inhibition of inflammatory pathways, the activation of antioxidant pathways, and the induction of apoptosis in cancer cells. N-(2,3-diphenyl-6-quinoxalinyl)-2-phenylhydrazinecarbothioamide has also been shown to have a neuroprotective effect by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
N-(2,3-diphenyl-6-quinoxalinyl)-2-phenylhydrazinecarbothioamide has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. N-(2,3-diphenyl-6-quinoxalinyl)-2-phenylhydrazinecarbothioamide has also been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase. In addition, N-(2,3-diphenyl-6-quinoxalinyl)-2-phenylhydrazinecarbothioamide has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2,3-diphenyl-6-quinoxalinyl)-2-phenylhydrazinecarbothioamide in lab experiments is its potential as a therapeutic agent for various diseases. N-(2,3-diphenyl-6-quinoxalinyl)-2-phenylhydrazinecarbothioamide has been shown to have anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for further research. However, one limitation of using N-(2,3-diphenyl-6-quinoxalinyl)-2-phenylhydrazinecarbothioamide in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of N-(2,3-diphenyl-6-quinoxalinyl)-2-phenylhydrazinecarbothioamide in humans.
Future Directions
There are several future directions for N-(2,3-diphenyl-6-quinoxalinyl)-2-phenylhydrazinecarbothioamide research. One direction is to further investigate its potential as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another direction is to study the pharmacokinetics and pharmacodynamics of N-(2,3-diphenyl-6-quinoxalinyl)-2-phenylhydrazinecarbothioamide in animal models to determine its safety and efficacy. Furthermore, the development of N-(2,3-diphenyl-6-quinoxalinyl)-2-phenylhydrazinecarbothioamide derivatives with improved pharmacological properties could lead to the development of more effective therapeutic agents.
Scientific Research Applications
N-(2,3-diphenyl-6-quinoxalinyl)-2-phenylhydrazinecarbothioamide has been studied for its potential use as a therapeutic agent in various scientific research studies. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. N-(2,3-diphenyl-6-quinoxalinyl)-2-phenylhydrazinecarbothioamide has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
1-anilino-3-(2,3-diphenylquinoxalin-6-yl)thiourea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H21N5S/c33-27(32-31-21-14-8-3-9-15-21)28-22-16-17-23-24(18-22)30-26(20-12-6-2-7-13-20)25(29-23)19-10-4-1-5-11-19/h1-18,31H,(H2,28,32,33) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLLUZTYDJMVUAC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)NC(=S)NNC4=CC=CC=C4)N=C2C5=CC=CC=C5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H21N5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.